Cas no 139138-07-1 (Phenol, 2-amino-4-fluoro-6-nitro-)

• Product Name: Phenol, 2-amino-4-fluoro-6-nitro-
• CAS No: 139138-07-1
• MF: C₆H₅FN₂O₃
• MW: 172.113904714584
• CID: 1261552
• Update Time: 2024-08-03

Phenol, 2-amino-4-fluoro-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-4-fluoro-6-nitro-

• Inchi： 1S/C6H5FN2O3/c7-3-1-4(8)6(10)5(2-3)9(11)12/h1-2,10H,8H2
• InChI Key： DOUOSVSXINRPFP-UHFFFAOYSA-N
• SMILES： C1(O)=C([N+]([O-])=O)C=C(F)C=C1N

Computed Properties

• Exact Mass: 172.02845

Experimental Properties

• Density: 1.620±0.06 g/cm3(Predicted)
• Boiling Point: 301.7±42.0 °C(Predicted)
• PSA: 89.39
• pka: 6.50±0.38(Predicted)